![molecular formula C15H10N4O2S B2433700 4-(benzo[c][1,2,5]thiadiazole-5-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one CAS No. 1203297-72-6](/img/structure/B2433700.png)
4-(benzo[c][1,2,5]thiadiazole-5-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one
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Overview
Description
The compound “4-(benzo[c][1,2,5]thiadiazole-5-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one” is a thiadiazole-functionalized compound. It has been used in the synthesis of metal-organic frameworks (MOFs) and covalent triazine frameworks (CTFs) for various applications .
Synthesis Analysis
The compound has been synthesized under solvothermal conditions using ZrCl4 and the H2BTDB ligand in DMF (N, N-dimethylformamide). The phase-purity of the synthesized compound was ascertained by X-ray powder diffraction (XRPD) analysis, Fourier transform infrared (FT-IR) spectroscopy, and elemental analysis .Molecular Structure Analysis
The molecular structure of the compound is complex, incorporating the π-conjugated, thiadiazole-functionalized H2BTDB {H2BTDB = 4,4′- (benzo [c] [1,2,5]thiadiazole-4,7-diyl)dibenzoic acid} ligand .Chemical Reactions Analysis
The compound has been involved in photocatalyst-free, visible-light promoted, direct conversion of C (sp2)–H to C (sp2)–N method. Multipurpose benzothiadiazoles are used as model synthons and secondary amines as aminating agents .Physical and Chemical Properties Analysis
The compound is thermally stable up to 400 °C. XRPD experiments verify that activated 1 ′ retains its crystallinity when exposed to water, acetic acid, and 1 M HCl solutions .Scientific Research Applications
Antiproliferative and Antimicrobial Properties
The 1,3,4-thiadiazole core, similar to the one in the queried compound, has been utilized in medicinal chemistry due to its significant biological activities. Schiff bases derived from this core have shown high DNA protective ability and strong antimicrobial activity against specific bacterial strains. Moreover, certain compounds exhibited cytotoxicity on cancer cell lines, suggesting potential use in chemotherapy strategies with minimal cytotoxicity against cancer cells (Gür et al., 2020).
Optical and Electronic Materials
Compounds containing the benzo[1,2,5]thiadiazole core have been synthesized for their fluorescent properties, with emission color ranging from green to red. These materials have been applied in the fabrication of bright red-light-emitting diodes, showcasing their potential in optoelectronic devices (Thomas et al., 2004).
Molecular Aggregation and Membrane Interaction
Studies on 1,3,4-thiadiazole derivatives have explored their molecular organization within lipid bilayers, demonstrating their interaction with lipid membranes. This research provides insights into the compounds' behavior in biological systems, which could inform the design of drug delivery vehicles or membrane-targeting therapeutics (Kluczyk et al., 2016).
Charge-Transfer Chromophores
Peripheral donor-substituted compounds based on the benzo[c][1,2,5]thiadiazole structure have been developed as charge-transfer chromophores. These materials exhibit unique morphological transitions, highlighting their potential in the development of novel materials with tailored electronic properties for applications in molecular electronics and photovoltaics (Chen et al., 2011).
Anticancer and Antimicrobial Agents
Benzo[c][1,2,5]thiadiazoles and their derivatives are recognized for their potent pharmacological activities, including anticancer potential. The design and synthesis of new series of these compounds as anticancer agents targeting tumor hypoxia represent ongoing research efforts to develop therapeutic agents (Das et al., 2023).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-(2,1,3-benzothiadiazole-5-carbonyl)-1,3-dihydroquinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N4O2S/c20-14-8-19(13-4-2-1-3-11(13)16-14)15(21)9-5-6-10-12(7-9)18-22-17-10/h1-7H,8H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFTBGYLCIDTZDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=CC=CC=C2N1C(=O)C3=CC4=NSN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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